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Compound of Interest

Compound Name: AGALMATOLITE

Cat. No.: B1172292 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of agalmatolite, a

hydrated aluminum silicate mineral also known as pyrophyllite, in the production of high-

performance refractory bricks. This document details the mineral's beneficial properties,

outlines the manufacturing process, presents key performance data, and provides detailed

experimental protocols for quality assessment.

Introduction to Agalmatolite in Refractories
Agalmatolite, with the chemical formula Al₂Si₄O₁₀(OH)₂, is a phyllosilicate mineral valued in

the refractory industry for its unique combination of properties. When exposed to high

temperatures, typically above 1200°C, agalmatolite transforms into mullite (3Al₂O₃·2SiO₂), a

stable phase that imparts excellent high-temperature strength and stability to refractory

products.[1] Its use in refractory bricks can lead to improved thermal shock resistance, low

thermal expansion, and enhanced resistance to chemical attack.[1][2]

The primary advantages of incorporating agalmatolite into refractory formulations include:

High Refractoriness: Agalmatolite-based bricks can withstand high temperatures, with a

softening temperature under load that makes them suitable for various furnace linings.

Excellent Thermal Stability: The conversion to mullite at high temperatures contributes to the

dimensional stability and structural integrity of the bricks during thermal cycling.[1]
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Low Thermal Expansion: A low coefficient of thermal expansion minimizes the internal

stresses that can lead to cracking and spalling during rapid temperature changes.[2]

Good Thermal Shock Resistance: The inherent properties of agalmatolite and the resulting

mullite phase contribute to the material's ability to withstand sudden temperature fluctuations

without significant degradation.[1][2]

Chemical Inertness: Agalmatolite offers good resistance to corrosion from molten metals

and slags.[1]

Data Presentation: Physicochemical Properties
The following table summarizes the typical physical and chemical properties of a refractory

brick formulated with agalmatolite as a primary raw material. This data is essential for

comparing the performance of agalmatolite-based bricks with other refractory materials and

for selecting the appropriate material for a specific application.
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Property Unit Value

Physical Properties

Density g/cm³ ≥2.0

Apparent Porosity % ≤20.0

Cold Crushing Strength MPa ≥40.0

Flexural Strength MPa 7

Refractoriness Under Load

(0.2MPa)
°C ≥1330

Thermal Expansion (at

1000°C)
% ≤0.55

Thermal Expansion (at

1400°C)
% ≤0.57

Thermal Conductivity (at

400°C)
W/mK ≤1.2

Thermal Conductivity (at

1000°C)
W/mK ≤1.4

Permanent Linear Change (at

1300°C/2h)
% ±0.2

Chemical Composition

SiO₂ wt % ≥70

Al₂O₃ wt % ≤23

Fe₂O₃ wt % ≤2.0

TiO₂ wt % ≤1.5

Alkalis (Na₂O+K₂O) wt % ≤3.0

Table 1: Physical and chemical indicators of a typical agalmatolite (pyrophyllite) refractory

brick.
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Manufacturing Workflow
The production of agalmatolite-based refractory bricks follows a multi-stage process that is

critical to achieving the desired final properties. The workflow diagram below illustrates the key

steps, from raw material preparation to final product inspection.
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Raw Material Preparation

Processing & Forming

Drying & Firing

Finishing & Quality Control

Agalmatolite

Crushing & Grinding

Clay, Binders, etc.

Sizing & Screening

Batching & Mixing

Molding / Pressing

Drying

Firing / Sintering

Cooling

Inspection & Testing

Packaging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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